4-(5-methylfuran-2-yl)pyrrolidin-2-one
Overview
Description
4-(5-Methylfuran-2-yl)pyrrolidin-2-one, also known as 4-Me-P2P, is a heterocyclic organic compound with a pyrrolidine ring and a methylfuran substituent. It is a versatile platform for the synthesis of various compounds and has a wide range of applications in scientific research. Its unique properties make it a valuable tool for the development of new drugs, materials, and technologies.
Mechanism of Action
4-(5-methylfuran-2-yl)pyrrolidin-2-one has a unique mechanism of action. It inhibits the activity of MAO by forming a covalent bond with the active site of the enzyme. This covalent bond prevents the enzyme from metabolizing neurotransmitters, leading to an increase in their concentration in the brain.
Biochemical and Physiological Effects
4-(5-methylfuran-2-yl)pyrrolidin-2-one has several biochemical and physiological effects. It is known to increase the levels of serotonin, dopamine, and norepinephrine in the brain. This leads to an increase in mood, focus, and energy levels. It also has neuroprotective effects and can reduce the risk of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(5-methylfuran-2-yl)pyrrolidin-2-one in lab experiments is its high reactivity and low cost. It is also easy to synthesize and can be used in a variety of reactions. However, it should be used with caution as it can be toxic if ingested or inhaled.
Future Directions
There are several potential future directions for 4-(5-methylfuran-2-yl)pyrrolidin-2-one. It could be used as a starting material for the synthesis of new drugs, agrochemicals, and materials. It could also be used to develop new MAO inhibitors with improved efficacy and safety. Additionally, it could be used to develop new treatments for neurodegenerative diseases. Finally, it could be used to develop new technologies for the detection and treatment of diseases.
Synthesis Methods
4-(5-methylfuran-2-yl)pyrrolidin-2-one can be synthesized from 5-methylfuran-2-carboxylic acid and pyrrolidine in two steps. First, the carboxylic acid is reacted with pyrrolidine in the presence of a catalytic amount of p-toluenesulfonic acid (PTSA) to form the corresponding pyrrolidinone. Then, the pyrrolidinone is subjected to a reductive methylation reaction with formaldehyde and sodium borohydride to yield 4-(5-methylfuran-2-yl)pyrrolidin-2-one.
Scientific Research Applications
4-(5-methylfuran-2-yl)pyrrolidin-2-one is widely used in scientific research due to its unique properties. It is used as a starting material for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and materials. It is also used as a catalyst or reagent in organic synthesis. Furthermore, it is used as an inhibitor of monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(5-methylfuran-2-yl)pyrrolidin-2-one involves the reaction of 5-methylfurfural with pyrrolidine followed by oxidation to form the desired product.", "Starting Materials": [ "5-methylfurfural", "pyrrolidine", "oxidizing agent (e.g. potassium permanganate, hydrogen peroxide)" ], "Reaction": [ "Add 5-methylfurfural to pyrrolidine and heat the mixture to reflux for several hours to form 4-(5-methylfuran-2-yl)pyrrolidine.", "Oxidize the intermediate product using an oxidizing agent such as potassium permanganate or hydrogen peroxide to form 4-(5-methylfuran-2-yl)pyrrolidin-2-one." ] } | |
CAS RN |
133933-65-0 |
Product Name |
4-(5-methylfuran-2-yl)pyrrolidin-2-one |
Molecular Formula |
C9H11NO2 |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
